9(11)-Dehydromestranol
9(11)-Dehydromestranol
Brand Name:
Vulcanchem
CAS No.:
1096-29-3
VCID:
VC20801832
InChI:
InChI=1S/C21H24O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8-9,13,18-19,22H,5,7,10-12H2,2-3H3/t18-,19+,20+,21+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C21H24O2
Molecular Weight:
308.4 g/mol
9(11)-Dehydromestranol
CAS No.: 1096-29-3
Cat. No.: VC20801832
Molecular Formula: C21H24O2
Molecular Weight: 308.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1096-29-3 |
|---|---|
| Molecular Formula | C21H24O2 |
| Molecular Weight | 308.4 g/mol |
| IUPAC Name | (8S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C21H24O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8-9,13,18-19,22H,5,7,10-12H2,2-3H3/t18-,19+,20+,21+/m1/s1 |
| Standard InChI Key | GVXJUYLYKYITPG-ANULTFPQSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)OC |
| SMILES | CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CC=C3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC |
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